
An In-depth Technical Guide to the Mechanistic
Target of Rapamycin (TOR) Proteins

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G 1593

Cat. No.: B066387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The mechanistic Target of Rapamycin (mTOR) is a highly conserved serine/threonine kinase

that acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] It

integrates a wide array of intracellular and extracellular signals, including growth factors,

nutrients, energy status, and stress, to orchestrate cellular responses.[2][3] Dysregulation of

the mTOR signaling pathway is implicated in a multitude of human diseases, including cancer,

metabolic disorders like diabetes and obesity, and neurodegenerative diseases, making it a

critical target for therapeutic intervention.[4][5]

This technical guide provides a comprehensive overview of mTOR proteins, their signaling

pathways, and the methodologies used to study them. It is designed to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development who are

focused on this pivotal cellular regulator.

Core Concepts: mTORC1 and mTORC2
mTOR exerts its functions through two distinct multiprotein complexes: mTOR Complex 1

(mTORC1) and mTOR Complex 2 (mTORC2).[1][3] These complexes share the catalytic

mTOR subunit but are defined by unique protein components that dictate their distinct

upstream regulation and downstream targets.
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mTOR Complex 1 (mTORC1): Often referred to as the master regulator of cell growth,

mTORC1 is sensitive to the inhibitor rapamycin.[3] Its activation promotes anabolic processes

such as protein and lipid synthesis while inhibiting catabolic processes like autophagy.[6]

mTOR Complex 2 (mTORC2): In contrast to mTORC1, mTORC2 is largely insensitive to acute

rapamycin treatment.[2] It plays a crucial role in cell survival, metabolism, and cytoskeletal

organization.[3]

Subunit Composition of mTOR Complexes
The distinct functions of mTORC1 and mTORC2 are largely determined by their unique subunit

compositions. The core components of each complex are summarized below.
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Complex Core Components
Molecular Weight
(approx. kDa)

Key Functions

mTORC1

mTOR (Mechanistic

Target of

Rapamycin)Raptor

(Regulatory-

associated protein of

mTOR)mLST8

(mammalian Lethal

with Sec13 protein 8)

mTOR: ~289Raptor:

~150mLST8: ~36

Senses nutrient and

growth factor

availability.Promotes

protein synthesis via

phosphorylation of

S6K1 and 4E-

BP1.Stimulates lipid

and nucleotide

synthesis.Inhibits

autophagy.[3][6]

mTORC2

mTOR (Mechanistic

Target of

Rapamycin)Rictor

(Rapamycin-

insensitive companion

of mTOR)mLST8

(mammalian Lethal

with Sec13 protein

8)mSIN1 (mammalian

Stress-activated

protein kinase-

Interacting protein 1)

mTOR: ~289Rictor:

~200mLST8:

~36mSIN1: ~55

Regulates cell survival

and proliferation

through

phosphorylation of

Akt.Controls

cytoskeletal

organization via

PKCα.Modulates ion

transport and cell

growth through SGK1.

[2][3]

Quantitative Data on mTOR Interactions
The intricate regulation of the mTOR pathway is governed by a network of protein-protein and

protein-small molecule interactions. The following table summarizes key quantitative data

related to these interactions.
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Interacting
Molecules

Interaction Type
Dissociation
Constant (Kd)

Method of
Measurement

Rapamycin - FKBP12
Small molecule -

Protein
~0.2 nM

Fluorescence

Polarization

Rapamycin - FRB

domain of mTOR

Small molecule -

Protein
~26 µM

Fluorescence

Polarization[7]

Rapamycin-FKBP12

complex - FRB

domain of mTOR

Complex - Protein ~12 nM
Fluorescence

Polarization[7][8]

Key Signaling Pathways
The activity of mTORC1 and mTORC2 is tightly controlled by a complex network of upstream

signaling pathways and, in turn, they regulate a multitude of downstream cellular processes.

Upstream Regulation of mTOR
The PI3K/Akt/mTOR pathway is a central signaling cascade that responds to growth factors

and insulin to activate mTOR.[9]
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Growth Factors / Insulin
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Caption: Upstream regulation of mTOR signaling pathway.
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Downstream Effectors of mTOR
Activated mTORC1 and mTORC2 phosphorylate a diverse array of downstream substrates to

regulate various cellular functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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